2-(benzylthio)-N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)acetamide
• InChI: InChI=1S/C20H17N3OS2/c24-19(14-25-13-15-6-2-1-3-7-15)21-17-9-5-4-8-16(17)18-12-23-10-11-26-20(23)22-18/h1-12H,13-14H2,(H,21,24)
• InChI Key: VVQRIYOMPUTUJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NC2=CC=CC=C2C3=CN4C=CSC4=N3
• Molecular Formula: C20H17N3OS2
• Molecular Weight: 379.5 g/mol

Description

Imidazo[2,1-b]thiazole derivatives are compounds of interest in medicinal chemistry due to their wide range of biological activities. They have been studied for their potential as anticancer and antimycobacterial agents.

Synthesis Analysis

The synthesis of imidazo[2,1-b]thiazole derivatives often involves the use of thiourea, acetone, and various benzoyl bromides. In one study, a series of novel imidazo[2,1-b]thiazole and benzo[d]-imidazo[2,1-b]thiazole carboxamide analogues were designed and synthesized in combination with piperazine and various 1,2,3 triazoles.

Scientific Research Applications

Antimycobacterial Activity

The compound has demonstrated promising antimycobacterial properties. Researchers have synthesized novel derivatives of imidazo-[2,1-b]-thiazole and benzo-[d]-imidazo-[2,1-b]-thiazole carboxamides. Among these, the benzo-[d]-imidazo-[2,1-b]-thiazole derivative IT10 displayed potent activity against Mycobacterium tuberculosis (Mtb) H37Ra, with an IC₉₀ of 7.05 μM and an IC₅₀ of 2.32 μM. .

Antiviral Activity

Although less explored, the compound’s antiviral potential is worth investigating. .

Pantothenate Synthetase Inhibition

Molecular docking and dynamics studies revealed that the most active compounds (such as IT06 and IT10) interact with the target protein Pantothenate synthetase of Mtb. .